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Compound of Interest

Compound Name: ICG Maleimide

CAS No.: 2143933-81-5

Cat. No.: B2449267

Get Quote

Introduction & Principle
Near-infrared (NIR) imaging (700–900 nm) is a cornerstone of deep-tissue theranostics due to

reduced photon scattering and minimal tissue autofluorescence. Indocyanine Green (ICG) is

the clinically standard NIR fluorophore, but its utility is often limited by aqueous instability, rapid

clearance, and non-specific binding.

Conjugating ICG to nanoparticles (NPs) stabilizes the dye and enables targeted delivery. This

protocol details the covalent attachment of ICG-Maleimide to thiolated nanoparticles (e.g., Au-

SH, Silica-SH, Polymeric-SH).

The Chemistry: Thiol-Maleimide Michael Addition
The reaction relies on the nucleophilic attack of the thiolate anion (on the NP surface) onto the

electron-deficient double bond of the maleimide ring on the ICG. This forms a stable, non-

reversible thioether linkage.

Critical Mechanism Note: This reaction is highly pH-dependent.
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pH < 6.0: Reaction kinetics are sluggish due to protonation of the thiol.[1]

pH 6.5 – 7.5 (Optimal): High specificity for thiols.[2][3][4]

pH > 8.0: Maleimide rings hydrolyze rapidly (forming non-reactive maleamic acid) and may

cross-react with primary amines (lysine residues).
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Figure 1: The Michael addition mechanism. The nucleophilic thiol on the nanoparticle attacks

the maleimide double bond, creating a stable thioether linkage.
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Component Critical Property Handling Requirement

ICG-Maleimide Hydrophobic / Amphiphilic

Dissolve in anhydrous DMSO

or DMF.[5][6] Light Sensitive

(Keep dark).

Reaction Buffer pH Control

10mM PBS or HEPES, pH

7.0–7.5. Must contain EDTA

(5-10mM) to chelate metals

that catalyze thiol oxidation.

Reducing Agent Disulfide Cleavage

TCEP (Tris(2-

carboxyethyl)phosphine) is

preferred over DTT as it does

not interfere with maleimide

coupling (DTT must be

removed).

Nanoparticles Surface Chemistry

Must have available -SH

groups. If stored as disulfides

(-S-S-), reduction is

mandatory.

Pre-Conjugation Preparation[6]
Step A: Surface Thiol Activation
Nanoparticle thiols often oxidize into disulfides during storage. To ensure reactivity, a reduction

step is recommended.[4]

Suspend NPs in degassed Reaction Buffer (PBS + 10mM EDTA, pH 7.2).

Add TCEP to a final concentration of 10 mM (approx. 100x molar excess over estimated

thiols).

Incubate for 30 minutes at Room Temperature (RT).

Purification (Optional but Recommended): If TCEP concentration is extremely high, remove

excess via centrifugal filtration (Amicon) or size exclusion chromatography (SEC) to prevent
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interference with downstream quantification, though TCEP is generally compatible with

maleimide chemistry unlike DTT.

Step B: ICG-Maleimide Stock Preparation[7]
Allow ICG-Maleimide vial to equilibrate to RT before opening to prevent condensation.

Dissolve in anhydrous DMSO to a concentration of 10 mg/mL (approx. 10 mM).

Note: Prepare immediately before use.[7] Hydrolysis occurs within hours in aqueous

conditions.
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Figure 2: Step-by-step bioconjugation workflow emphasizing the divergence in purification

methods based on nanoparticle type.

Detailed Steps
Calculation: Determine the molar concentration of surface thiols.

Rule of Thumb: Use a 10:1 to 20:1 molar excess of ICG-Maleimide to available surface

thiols. This drives the reaction forward and accounts for maleimide hydrolysis.

Reaction Mix:

Add the calculated volume of ICG-Maleimide (in DMSO) to the NP suspension.

Critical: Keep the final organic solvent (DMSO) concentration < 10% (v/v) to effectively

solubilize the dye without destabilizing the nanoparticles.

Incubation:

Flush headspace with Nitrogen/Argon (optional but good for preventing thiol oxidation).[6]

Incubate for 2 hours at RT or Overnight at 4°C with continuous gentle mixing.

PROTECT FROM LIGHT (wrap tubes in foil).

Quenching (Optional): Add 10 mM mercaptoethanol or L-Cysteine to react with any

remaining excess maleimide before purification.

Purification (The Critical Step)
Free ICG is sticky and difficult to remove. Incomplete purification leads to high background

noise in imaging.

Method A: Centrifugation (Best for AuNPs, Silica, Magnetic NPs)

Centrifuge at optimal speed (e.g., 12,000 x g for 15 min) to pellet NPs.

Remove supernatant (contains free dye).
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Resuspend in fresh PBS.

Repeat 3-4 times until the supernatant is clear/colorless.

Method B: Size Exclusion Chromatography (Best for Liposomes, Polymers)

Use a PD-10 desalting column or Sephadex G-25.

Equilibrate column with PBS.

Load sample.[8] The large NPs will elute in the void volume (first fraction), while free ICG

will be retained in the column.

Note: Dialysis is often ineffective for ICG as the dye adsorbs to cellulose membranes.

Quality Control & Characterization
Degree of Labeling (DOL) Calculation
Use UV-Vis spectroscopy to quantify the number of ICG molecules per NP.

: Absorbance at ICG max (~780 nm).[9][10]

: Absorbance at NP characteristic peak (e.g., 520 nm for AuNP).

: Extinction coefficient of ICG (~230,000 M⁻¹cm⁻¹).[2]

: Correction Factor (Absorbance of ICG at the NP wavelength / Absorbance of ICG at 780
nm).
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Observation Probable Cause Solution

Low Conjugation Efficiency Oxidized Thiols
Ensure TCEP reduction step is

performed.

Hydrolyzed Maleimide

Use fresh ICG-Maleimide

stock; Check Buffer pH is <

7.5.

NP Aggregation Hydrophobic Effect

ICG is hydrophobic.[8] Reduce

DOL (use less dye) or add

PEGylation to surface.

High Salt/DMSO
Reduce DMSO % or dilute

buffer during reaction.

High Background Signal Free Dye Remaining

Increase wash steps. ICG

sticks to plastic; change tubes

during washes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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